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Compound of Interest

Compound Name: Trimethylethylammonium iodide

Cat. No.: B1203252 Get Quote

This technical guide provides a comprehensive overview of Trimethylethylammonium iodide,

a quaternary ammonium salt with applications in chemical synthesis and research. The

document is intended for researchers, scientists, and drug development professionals, offering

detailed information on its properties, synthesis, and analysis.

Physicochemical Properties
Trimethylethylammonium iodide, also known as Ethyltrimethylammonium iodide, is a

quaternary ammonium salt. Its fundamental properties are summarized in the table below.

Property Value Reference

Molecular Formula C5H14IN [1][2][3]

Molecular Weight 215.08 g/mol [1][2]

CAS Number 51-93-4 [1][2]

Appearance
White to Almost white powder

to crystal
[3]

Purity >98.0% [1]
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The synthesis of Trimethylethylammonium iodide is typically achieved through the

Menschutkin reaction, which involves the alkylation of a tertiary amine with an alkyl halide. In

this case, triethylamine is reacted with ethyl iodide to form the quaternary ammonium salt.

Materials:

Triethylamine ((C2H5)3N)

Ethyl iodide (C2H5I)

A polar aprotic solvent (e.g., acetone, acetonitrile)

Anhydrous conditions

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve triethylamine in an anhydrous polar aprotic solvent. The flask should be

under an inert atmosphere (e.g., nitrogen or argon).

Addition of Ethyl Iodide: To the stirred solution of triethylamine, slowly add a stoichiometric

equivalent of ethyl iodide. The reaction is exothermic, so the addition should be controlled to

maintain a steady temperature.

Reaction: The reaction mixture is stirred at room temperature or with gentle heating. The

progress of the reaction can be monitored by the precipitation of the solid product,

Trimethylethylammonium iodide, which is generally sparingly soluble in the solvent.

Isolation of the Product: Once the reaction is complete, the mixture is cooled to room

temperature and then placed in an ice bath to maximize precipitation.

Filtration and Washing: The solid product is collected by vacuum filtration using a Büchner

funnel. The collected solid is washed with a small amount of the cold solvent to remove any

unreacted starting materials.

Drying: The purified crystals are dried under vacuum to remove any residual solvent.
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Analytical Methods for Characterization
The purity and structure of the synthesized Trimethylethylammonium iodide can be

confirmed using various analytical techniques.

HPLC is a powerful technique for assessing the purity of quaternary ammonium compounds. A

common method involves ion-pair reversed-phase HPLC.

Experimental Protocol: Ion-Pair Reversed-Phase HPLC

Column: C18, 4.6 x 250 mm, 5 µm.

Mobile Phase: A buffered aqueous solution containing an ion-pairing reagent, such as

tetrabutylammonium phosphate, mixed with an organic solvent like methanol or acetonitrile.

Detector: A UV detector, Evaporative Light Scattering Detector (ELSD), or Charged Aerosol

Detector (CAD) can be used.[2]

Sample Preparation: A known concentration of the synthesized Trimethylethylammonium
iodide is dissolved in the mobile phase and filtered before injection.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the structure of the Trimethylethylammonium cation.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the

characteristic vibrational modes of the molecule.

Signaling Pathways and Biological Activity
Currently, there is limited information available in the public domain regarding the specific

biological activities and associated signaling pathways of Trimethylethylammonium iodide.

This compound is primarily used in chemical synthesis and research.[4]
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Caption: Synthesis workflow for Trimethylethylammonium iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1203252?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

